55-31-2

Epinephrine hydrochloride

In Stock

• CAS RN:
• 55-31-2

• Formula:
• C9H14ClNO3

• InChI:
• InChI=1S/C9H13NO3.ClH/c1-10-5-9(13)6-2-3-7(11)8(12)4-6;/h2-4,9-13H,5H2,1H3;1H/t9-;/m0./s1

• InChIKey:
• ATADHKWKHYVBTJ-UHFFFAOYSA-N

• Epinephrine Hydrochloride is the hydrochloride salt of the naturally occurring sympathomimetic amine with vasoconstricting, intraocular pressure-reducing, and bronchodilating activities. By stimulating vascular alpha-adrenergic receptors, epinephrine causes vasoconstriction, thereby increasing vascular resistance and blood pressure. When administered in the conjunctiva, this agent binds to alpha-adrenergic receptors in the iris sphincter muscle, resulting in vasoconstriction, a decrease in the production of aqueous humor, and a lowering of intraocular pressure. Through its beta1 receptor-stimulating actions, epinephrine increases the force and rate of myocardial contraction and relaxes bronchial smooth muscle, resulting in bronchodilation.
  Crystals. Used medically as a cardiostimulant.
  The active sympathomimetic hormone from the ADRENAL MEDULLA. It stimulates both the a...

(Difluoromethyl)benzene

In Stock

• CAS RN:
• 455-31-2

• Formula:
• C7H6F2

• InChI:
• InChI=1S/C7H6F2/c8-7(9)6-4-2-1-3-5-6/h1-5,7H

• InChIKey:
• JDZLOJYSBBLXQD-UHFFFAOYSA-N

• (Difluoromethyl)benzene is a useful research compound. Its molecular formula is C7H6F2 and its molecular weight is 128.12 g/mol. The purity is usually 95%.

2-chloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzamide

In Stock

• CAS RN:
• 5655-31-2

• Formula:
• C15H11ClN2O3S2

• InChI:
• InChI=1S/C15H11ClN2O3S2/c1-23(20,21)9-6-7-12-13(8-9)22-15(17-12)18-14(19)10-4-2-3-5-11(10)16/h2-8H,1H3,(H,17,18,19)

• InChIKey:
• LCSSRUVCPAUKGY-UHFFFAOYSA-N

• 2-chloro-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C15H11ClN2O3S2 and its molecular weight is 366.8 g/mol. The purity is usually 95%.

2,4-Bis(4-biphenylyl)thiazole

Usually In Stock

• CAS RN:
• 13355-31-2

• Formula:
• C27H19NS

• InChI:
• InChI=1S/C27H19NS/c1-3-7-20(8-4-1)22-11-15-24(16-12-22)26-19-29-27(28-26)25-17-13-23(14-18-25)21-9-5-2-6-10-21/h1-19H

• InChIKey:
• IMNAPUBGAISUSC-UHFFFAOYSA-N

• 2,4-Bis(4-biphenylyl)thiazole is a useful research compound. Its molecular formula is C27H19NS and its molecular weight is 389.52. The purity is usually 95%.

1,4-Butanediol, 2-hexyl-

• CAS RN:
• 18755-31-2

• Formula:
• C10H22O2

• InChI:
• InChI=1S/C10H22O2/c1-2-3-4-5-6-10(9-12)7-8-11/h10-12H,2-9H2,1H3

• InChIKey:
• WOEATUVURMLOMG-UHFFFAOYSA-N

• 1,4-Butanediol, 2-hexyl-, also known as 1,4-Butanediol, 2-hexyl-, is a useful research compound. Its molecular formula is C10H22O2 and its molecular weight is 174.28 g/mol. The purity is usually 95%.

1-Isopropoxy-4-nitrobenzene

In Stock

• CAS RN:
• 26455-31-2

• Formula:
• C9H11NO3

• InChI:
• InChI=1S/C9H11NO3/c1-7(2)13-9-5-3-8(4-6-9)10(11)12/h3-7H,1-2H3

• InChIKey:
• GSOJVDNLACMALV-UHFFFAOYSA-N

• 1-Isopropoxy-4-nitrobenzene is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.

2'-Azetidinomethyl-2,4-difluorobenzophenone

In Stock

• CAS RN:
• 898755-31-2

• Formula:
• C17H15F2NO

• InChI:
• InChI=1S/C17H15F2NO/c18-13-6-7-15(16(19)10-13)17(21)14-5-2-1-4-12(14)11-20-8-3-9-20/h1-2,4-7,10H,3,8-9,11H2

• InChIKey:
• QRYMMPODOVNHQB-UHFFFAOYSA-N

• 2'-Azetidinomethyl-2,4-difluorobenzophenone is a useful research compound. Its molecular formula is C17H15F2NO and its molecular weight is 287.3 g/mol. The purity is usually 95%.

N-ethyl-5-methoxy-2-nitroaniline

In Stock

• CAS RN:
• 314755-31-2

• Formula:
• C9H12N2O3

• InChI:
• InChI=1S/C9H12N2O3/c1-3-10-8-6-7(14-2)4-5-9(8)11(12)13/h4-6,10H,3H2,1-2H3

• InChIKey:
• YKGNYGWCOUUMAI-UHFFFAOYSA-N

• N-ethyl-5-methoxy-2-nitroaniline is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.206. The purity is usually 95%.

2-(2-Chloro-4-nitrobenzenesulfonamido)acetic acid

In Stock

• CAS RN:
• 571155-31-2

• Formula:
• C8H7ClN2O6S

• InChI:
• InChI=1S/C8H7ClN2O6S/c9-6-3-5(11(14)15)1-2-7(6)18(16,17)10-4-8(12)13/h1-3,10H,4H2,(H,12,13)

• InChIKey:
• JXBAFFDNRGIBKV-UHFFFAOYSA-N

• 2-(2-Chloro-4-nitrobenzenesulfonamido)acetic acid is a useful research compound. Its molecular formula is C8H7ClN2O6S and its molecular weight is 294.66. The purity is usually 95%.

N1-(4-ethoxyphenyl)-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide

In Stock

• CAS RN:
• 903255-31-2

• Formula:
• C24H32N4O4

• InChI:
• InChI=1S/C24H32N4O4/c1-4-32-21-11-7-19(8-12-21)26-24(30)23(29)25-17-22(28-15-13-27(2)14-16-28)18-5-9-20(31-3)10-6-18/h5-12,22H,4,13-17H2,1-3H3,(H,25,29)(H,26,30)

• InChIKey:
• GAMDOISHWKTIGK-UHFFFAOYSA-N

• N1-(4-ethoxyphenyl)-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C24H32N4O4 and its molecular weight is 440.544. The purity is usually 95%.

2-Iodophenyl isocyanate

In Stock

• CAS RN:
• 128255-31-2

• Formula:
• C7H4INO

• InChI:
• InChI=1S/C7H4INO/c8-6-3-1-2-4-7(6)9-5-10/h1-4H

• InChIKey:
• VVNMGFXOVZRKQF-UHFFFAOYSA-N

• 2-Iodophenyl isocyanate is a useful research compound. Its molecular formula is C7H4INO and its molecular weight is 245.02 g/mol. The purity is usually 95%.

Cholestan-3-ol, 4-(2-propenyl)-, (3alpha,4alpha,5alpha)-

• CAS RN:
• 152755-31-2

• Formula:
• C30H52O

• InChI:
• InChI=1S/C30H52O/c1-7-9-23-26-13-12-22-25-15-14-24(21(4)11-8-10-20(2)3)29(25,5)18-16-27(22)30(26,6)19-17-28(23)31/h7,20-28,31H,1,8-19H2,2-6H3/t21-,22+,23+,24-,25+,26+,27+,28-,29-,30+/m1/s1

• InChIKey:
• GSFDFZOSYZNZOA-ROMNCUSUSA-N

• LY 295427 is a bioactive chemical.

1-[4-(Trifluoromethyl)phenyl]pyrrolidin-3-amine

In Stock

• CAS RN:
• 1001755-31-2

• Formula:
• C11H13F3N2

• InChI:
• InChI=1S/C11H13F3N2/c12-11(13,14)8-1-3-10(4-2-8)16-6-5-9(15)7-16/h1-4,9H,5-7,15H2

• InChIKey:
• JESYTMXMXNUFCV-UHFFFAOYSA-N

• 1-[4-(Trifluoromethyl)phenyl]pyrrolidin-3-amine is a useful research compound. Its molecular formula is C11H13F3N2 and its molecular weight is 230.234. The purity is usually 95%.

1-Ethyl-4-(7-(furan-2-yl)-1,4-thiazepane-4-carbonyl)piperazine-2,3-dione

In Stock

• CAS RN:
• 1705355-31-2

• Formula:
• C16H21N3O4S

• InChI:
• InChI=1S/C16H21N3O4S/c1-2-17-7-8-19(15(21)14(17)20)16(22)18-6-5-13(24-11-9-18)12-4-3-10-23-12/h3-4,10,13H,2,5-9,11H2,1H3

• InChIKey:
• HIRMILHBCVJSKW-UHFFFAOYSA-N

• 1-Ethyl-4-(7-(furan-2-yl)-1,4-thiazepane-4-carbonyl)piperazine-2,3-dione is a useful research compound. Its molecular formula is C16H21N3O4S and its molecular weight is 351.42. The purity is usually 95%.

(2-Bromo-5-methoxyphenyl)(3-(thiazol-2-yloxy)pyrrolidin-1-yl)methanone

In Stock

• CAS RN:
• 2201655-31-2

• Formula:
• C15H15BrN2O3S

• InChI:
• InChI=1S/C15H15BrN2O3S/c1-20-10-2-3-13(16)12(8-10)14(19)18-6-4-11(9-18)21-15-17-5-7-22-15/h2-3,5,7-8,11H,4,6,9H2,1H3

• InChIKey:
• CJWDBUCFGBYEIN-UHFFFAOYSA-N

• (2-Bromo-5-methoxyphenyl)(3-(thiazol-2-yloxy)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C15H15BrN2O3S and its molecular weight is 383.26. The purity is usually 95%.

4-({1-[(4-bromo-2-fluorophenyl)methyl]azetidin-3-yl}oxy)pyridine

In Stock

• CAS RN:
• 2549055-31-2

• Formula:
• C15H14BrFN2O

• InChI:
• InChI=1S/C15H14BrFN2O/c16-12-2-1-11(15(17)7-12)8-19-9-14(10-19)20-13-3-5-18-6-4-13/h1-7,14H,8-10H2

• InChIKey:
• OUYOSXLMBMJBTD-UHFFFAOYSA-N

• 4-({1-[(4-bromo-2-fluorophenyl)methyl]azetidin-3-yl}oxy)pyridine is a useful research compound. Its molecular formula is C15H14BrFN2O and its molecular weight is 337.19 g/mol. The purity is usually 95%.

4-(Azetidin-3-ylmethyl)morpholine dihydrochloride

In Stock

• CAS RN:
• 1323155-31-2

• Formula:
• C8H18Cl2N2O

• InChI:
• InChI=1S/C8H16N2O.2ClH/c1-3-11-4-2-10(1)7-8-5-9-6-8;;/h8-9H,1-7H2;2*1H

• InChIKey:
• SDQMFPIXWOKLJO-UHFFFAOYSA-N

• 4-(Azetidin-3-ylmethyl)morpholine dihydrochloride, also known as 4-(Azetidin-3-ylmethyl)morpholine dihydrochloride, is a useful research compound. Its molecular formula is C8H18Cl2N2O and its molecular weight is 229.145. The purity is usually 95%.